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Compound of Interest

Compound Name: Y-27632 dihydrochloride

Cat. No.: B1241388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and application

of Y-27632 dihydrochloride, a potent and selective inhibitor of Rho-associated coiled-coil

containing protein kinase (ROCK). Adherence to these guidelines is crucial for maintaining the

compound's stability and ensuring experimental reproducibility.

Product Information
Name: Y-27632 Dihydrochloride

Synonyms: (R)-(+)-trans-4-(1-Aminoethyl)-N-(4-pyridyl)cyclohexanecarboxamide

dihydrochloride, ROCK inhibitor

CAS Number: 129830-38-2

Molecular Formula: C₁₄H₂₁N₃O · 2HCl[1]

Molecular Weight: 320.3 g/mol [1]

Mechanism of Action: Y-27632 is a cell-permeable, ATP-competitive inhibitor of both ROCK1

(Ki = 220 nM) and ROCK2 (Ki = 300 nM).[1][2] By inhibiting ROCK, Y-27632 modulates the

phosphorylation of downstream targets involved in cytoskeletal dynamics, cell adhesion, and

apoptosis.
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Signaling Pathway
Y-27632 exerts its effects by intervening in the Rho/ROCK signaling pathway. This pathway is a

critical regulator of actin cytoskeleton organization, cell contractility, and motility. The diagram

below illustrates the mechanism of action.
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Figure 1: Y-27632 inhibits ROCK, preventing actomyosin contraction and apoptosis.

Solubility Data
Y-27632 dihydrochloride is a crystalline solid that is soluble in various solvents. For optimal

results, use the following concentrations as a guide. It is recommended to perform a small-

scale solubility test before preparing a large stock solution.
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Solvent Maximum Solubility Reference

Water ≤ 90 mM [1]

Phosphate-Buffered Saline

(PBS), pH 7.2
≤ 230 mM [1]

Dimethyl Sulfoxide (DMSO) ≤ 90 mM [1]

Ethanol (Absolute) ≤ 3.1 mM [1]

Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

cell culture applications.

Materials:
Y-27632 dihydrochloride powder

Sterile, high-purity water or PBS (pH 7.2)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Protocol:
Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

Weighing: Accurately weigh the desired amount of Y-27632 dihydrochloride powder. For

example, to prepare 1 mL of a 10 mM solution, weigh 3.203 mg of the compound.

Reconstitution: Add the appropriate volume of sterile water or PBS to the tube containing the

powder. For 1 mg of Y-27632, add 312 µL of solvent to achieve a 10 mM concentration.[1]

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. The

solution should be clear and colorless. Gentle warming (37°C) can be used to aid dissolution
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if necessary.

Sterilization (Optional but Recommended): For cell culture applications, sterilize the stock

solution by filtering it through a 0.22 µm syringe filter into a new sterile tube.[3]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.

Storage and Stability
Proper storage is critical to maintain the activity of Y-27632 dihydrochloride.

Form
Storage
Temperature

Duration Notes Reference

Powder (as

supplied)
-20°C ≥ 4 years

Protect from light

and store with a

desiccant.

[1][4]

Stock Solution in

Water/PBS
-20°C Up to 12 months

Avoid repeated

freeze-thaw

cycles.

[1]

Stock Solution in

DMSO
-20°C Up to 3 months

Avoid repeated

freeze-thaw

cycles.

[5]

Diluted in Culture

Medium
2-8°C Up to 6 days

Prepare fresh for

optimal

performance.

[6]

Diluted in Culture

Medium
37°C Up to 2 days

Stable under

typical cell

culture

conditions.

[6]

Experimental Protocol: Enhancing Post-
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Stem Cells (hPSCs)
This protocol details the use of Y-27632 to improve the survival and attachment of hPSCs after

thawing.

Workflow Diagram:
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Figure 2: Workflow for thawing hPSCs with Y-27632 to enhance survival.
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Materials:
Cryopreserved human pluripotent stem cells (hPSCs)

Complete hPSC culture medium, pre-warmed to 37°C

10 mM Y-27632 stock solution

Culture dishes pre-coated with an appropriate matrix (e.g., Matrigel)

Water bath at 37°C

Sterile centrifuge tubes

Centrifuge

Protocol:
Media Preparation: Prepare the required volume of complete hPSC culture medium. Just

before use, supplement the medium with Y-27632 to a final concentration of 10 µM. For

example, add 1 µL of a 10 mM stock solution to 1 mL of medium.

Thawing: Retrieve a vial of cryopreserved hPSCs from liquid nitrogen storage. Immediately

place the vial in a 37°C water bath until only a small ice crystal remains. This should take

approximately 1-2 minutes.

Dilution: Aseptically transfer the contents of the vial to a sterile centrifuge tube containing 5-

10 mL of the pre-warmed, Y-27632-supplemented medium.

Centrifugation: Centrifuge the cell suspension at a low speed (e.g., 200 x g) for 5 minutes to

pellet the cells.

Resuspension: Carefully aspirate the supernatant, being cautious not to disturb the cell

pellet. Gently resuspend the cells in a fresh volume (e.g., 1-2 mL) of the Y-27632-

supplemented medium.

Plating: Plate the cell suspension onto the pre-coated culture dish.
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Incubation: Incubate the cells at 37°C in a humidified incubator with 5% CO₂. The presence

of Y-27632 during this initial period helps to prevent anoikis (detachment-induced apoptosis)

and promotes cell attachment.[1]

Medium Change: After 24 hours, aspirate the medium containing Y-27632 and replace it with

fresh, pre-warmed complete culture medium without the inhibitor.

Continued Culture: Continue to culture the cells according to your standard protocol,

changing the medium daily.

Troubleshooting
Precipitation in Stock Solution: If precipitation is observed in a frozen stock solution upon

thawing, warm the vial to 37°C and vortex to redissolve. If the precipitate remains, the

solution may be supersaturated or degraded and should be discarded.

Low Cell Viability: Ensure the final concentration of Y-27632 is appropriate for the cell type.

While 10 µM is common for hPSCs, the optimal concentration may vary.[7] Also, confirm that

the stock solution has been stored correctly and has not undergone multiple freeze-thaw

cycles.

Altered Cell Morphology: Prolonged exposure to Y-27632 can sometimes lead to changes in

cell morphology. It is generally recommended to use the inhibitor for the shortest effective

duration, typically 24 hours for applications like post-thaw recovery.

For research use only. Not for use in diagnostic or therapeutic procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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